2-Methyl-2-azabicyclo[2.2.2]octan-5-amine

• CAS RN: 93798-12-0
• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol
• IUPAC Name: 2-methyl-2-azabicyclo[2.2.2]octan-5-amine
• InChI: InChI=1S/C8H16N2/c1-10-5-6-2-3-7(10)4-8(6)9/h6-8H,2-5,9H2,1H3
• InChI Key: QZEUTDQHZMMSNS-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2CCC1CC2N

Description

2-Methyl-2-azabicyclo[2.2.2]octan-5-amine is a useful research compound. Its molecular formula is C8H16N2 and its molecular weight is 140.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of LiAlH4 (2 g) in dry THF (100 was added a solution of the (±)-5-azido-2-carbethoxy-2-azabicyclo[2,2,2]octane (D3a) (3.5 g) under dry nitrogen and the mixture heated under reflux for 5 hrs. Normal basic work-up afforded the crude (±) 5-amino-2-methyl-2-azabicyclo[2,2,2]octane (D4a) (1.6 g, 70%), purified by distillation (b.p. 75°/5 mmHg).